Cas no 1805162-32-6 (3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine
• CAS No: 1805162-32-6
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4850215
• Update Time: 2025-11-02

3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-5-3(11)1-2(8)4(12-5)6(9)10/h1,6H,11H2
• InChI Key： BSPSEDRCQLXFNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine

Comprehensive Guide to 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine (CAS No. 1805162-32-6)

3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine (CAS No. 1805162-32-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and multiple functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly interested in its applications due to its structural versatility and potential to enhance the efficacy of various chemical processes.

The molecular structure of 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine features a pyridine ring substituted with amino, bromo, chloro, and difluoromethyl groups. This arrangement imparts distinct electronic properties and reactivity patterns, making it a valuable building block in organic synthesis. The presence of both electron-donating (amino) and electron-withdrawing (halogen and difluoromethyl) groups creates a balanced electronic environment, which is particularly useful in designing catalysts and ligands for complex reactions.

In the pharmaceutical industry, 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine is explored as a precursor for drug discovery programs targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial compounds. Its ability to modulate biological activity through strategic functionalization has made it a focus of medicinal chemistry research. Recent studies highlight its potential in developing next-generation therapeutics, especially in addressing drug-resistant infections, a pressing global health concern.

The agrochemical sector also benefits from this compound, where it is utilized in the synthesis of crop protection agents and pesticides. The difluoromethyl group enhances the bioavailability and stability of these agents, improving their effectiveness in pest control. With the growing demand for sustainable agriculture solutions, 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine is being investigated for its role in creating environmentally friendly alternatives to traditional agrochemicals.

From a material science perspective, this compound contributes to the development of advanced polymers and electronic materials. Its incorporation into organic semiconductors and conductive polymers has shown promise in enhancing charge transport properties, which is crucial for applications in flexible electronics and energy storage devices. Researchers are particularly interested in its potential to improve the performance of organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, amination, and difluoromethylation, each requiring precise control of reaction conditions to achieve high yields and purity. Advances in green chemistry have led to the development of more efficient and eco-friendly synthetic routes, reducing the environmental impact of its production.

Market trends indicate a rising demand for 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine, driven by its expanding applications in life sciences and high-tech industries. Companies specializing in fine chemicals and custom synthesis are scaling up production to meet the needs of global clients. Additionally, collaborations between academic institutions and industrial partners are accelerating the exploration of new uses for this compound, further solidifying its importance in modern chemistry.

For researchers and industry professionals seeking reliable information on 3-Amino-2-bromo-5-chloro-6-(difluoromethyl)pyridine, understanding its physicochemical properties, synthetic pathways, and applications is essential. This guide aims to provide a comprehensive overview, addressing common queries such as its solubility, stability, and handling precautions. By staying updated on the latest developments, stakeholders can leverage the full potential of this versatile compound in their respective fields.